Cas no 946714-44-9 (3-(4-BROMOPHENOXY)PIPERIDINE)

3-(4-Bromophenoxy)piperidine is a brominated piperidine derivative that serves as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a piperidine core and a 4-bromophenoxy substituent—make it valuable for constructing complex molecules, particularly in the development of bioactive compounds. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enhancing its utility in medicinal chemistry. The compound's stability and well-defined reactivity profile ensure consistent performance in synthetic applications. It is commonly employed in the preparation of ligands, catalysts, and potential drug candidates, particularly those targeting central nervous system (CNS) disorders.

3-(4-BROMOPHENOXY)PIPERIDINE structure

Product Name:3-(4-BROMOPHENOXY)PIPERIDINE

CAS No:946714-44-9

MF:C₁₁H₁₄BrNO

MW:256.138962268829

CID:1001165

PubChem ID:24902357

Update Time:2025-06-13

3-(4-BROMOPHENOXY)PIPERIDINE Chemical and Physical Properties

Names and Identifiers

- 3-(4-BROMOPHENOXY)PIPERIDINE
- EN300-1898253
- 946714-44-9
- DTXSID90647908
- AKOS005263866
- WMB71444
- DB-251817
- Inchi： 1S/C11H14BrNO/c12-9-3-5-10(6-4-9)14-11-2-1-7-13-8-11/h3-6,11,13H,1-2,7-8H2
- InChI Key： OWGPKBGDUAIXRS-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)OC1CNCCC1

Computed Properties

Exact Mass: 255.02600
Monoisotopic Mass: 255.02588g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 21.3Å²

Experimental Properties

PSA: 21.26000
LogP: 2.90870

3-(4-BROMOPHENOXY)PIPERIDINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1898253-0.05g	3-(4-bromophenoxy)piperidine	946714-44-9		0.05g	$864.0	2023-06-03
Enamine	EN300-1898253-0.1g	3-(4-bromophenoxy)piperidine	946714-44-9		0.1g	$904.0	2023-06-03
Enamine	EN300-1898253-0.25g	3-(4-bromophenoxy)piperidine	946714-44-9		0.25g	$946.0	2023-06-03
Enamine	EN300-1898253-0.5g	3-(4-bromophenoxy)piperidine	946714-44-9		0.5g	$987.0	2023-06-03
Enamine	EN300-1898253-1.0g	3-(4-bromophenoxy)piperidine	946714-44-9		1g	$1029.0	2023-06-03
Enamine	EN300-1898253-2.5g	3-(4-bromophenoxy)piperidine	946714-44-9		2.5g	$2014.0	2023-06-03
Enamine	EN300-1898253-5.0g	3-(4-bromophenoxy)piperidine	946714-44-9		5g	$2981.0	2023-06-03
Enamine	EN300-1898253-10.0g	3-(4-bromophenoxy)piperidine	946714-44-9		10g	$4421.0	2023-06-03
A2B Chem LLC	AX55115-1g	3-(4-Bromophenoxy)piperidine	946714-44-9	95%	1g	$271.00	2024-07-18
A2B Chem LLC	AX55115-5g	3-(4-Bromophenoxy)piperidine	946714-44-9	95%	5g	$923.00	2024-07-18